1-(2,3-Dimethylphenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine

• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol
• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• InChI: InChI=1S/C19H23N3OS/c1-14-6-4-8-17(15(14)2)21-10-12-22(13-11-21)19(23)16-7-5-9-20-18(16)24-3/h4-9H,10-13H2,1-3H3
• InChI Key: HWWXUTUXWVJVSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=C(N=CC=C3)SC)C

Description

1-(2,3-Dimethylphenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine is a useful research compound. Its molecular formula is C19H23N3OS and its molecular weight is 341.5 g/mol. The purity is usually 95%.
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Biological Activity

1-(2,3-Dimethylphenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine, a compound with the CAS number 1235319-36-4, has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C26H32N4O3S
• Molecular Weight : 480.6223 g/mol
• SMILES Notation : CSc1ncccc1C(=O)N1CCC(CC1)CNC(=O)C1CC(=O)N(C1)c1ccc(c(c1)C)

Biological Activity Overview

The biological activity of 1-(2,3-Dimethylphenyl)-4-[2-(methylsulfanyl)pyridine-3-carbonyl]piperazine has been explored in various studies, highlighting its potential as an anticancer agent and its effects on neurological disorders.

Anticancer Activity

Research indicates that this compound exhibits significant cytotoxic effects against several cancer cell lines. For instance:

• Cell Lines Tested : HT29 (colon cancer), Jurkat (T-cell leukemia), and others.
• Mechanism of Action : The compound appears to induce apoptosis in cancer cells through the modulation of apoptotic pathways. SAR (Structure-Activity Relationship) studies suggest that the presence of the dimethylphenyl group enhances its cytotoxicity.

Neuropharmacological Effects

In addition to its anticancer properties, this compound has shown promise in neuropharmacology:

• Anticonvulsant Activity : Preliminary studies suggest that it may possess anticonvulsant properties. The exact mechanism remains to be fully elucidated, but it is hypothesized to involve modulation of neurotransmitter systems.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

Study	Findings
Study 1	Demonstrated significant cytotoxic effects on HT29 cells with an IC50 value comparable to standard chemotherapeutics.
Study 2	Found that the compound modulates apoptotic pathways in Jurkat cells, leading to increased apoptosis rates.
Study 3	Investigated neuropharmacological effects, indicating potential anticonvulsant activity in animal models.